Cas no 84539-50-4 (2,6-dibromo-N-methylpyridin-3-amine)

• Product Name: 2,6-dibromo-N-methylpyridin-3-amine
• CAS No: 84539-50-4
• MF: C₆H₆Br₂N₂
• MW: 265.933239459991
• MDL: MFCD00234176
• CID: 5141351
• PubChem ID: 817169
• Update Time: 2025-10-29

2,6-dibromo-N-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,6-DIBROMOPYRIDIN-3-YL)-N-METHYLAMINE
• (2,6-dibromo-[3]pyridyl)-methyl-amine
• 2,6-dibromo-N-methylpyridin-3-amine
• 3-Pyridinamine, 2,6-dibromo-N-methyl-
• E84625
• 2,6-Dibromo-N-methyl-3-pyridinamine
• EN300-2967221
• DTXSID401293129
• MFCD00234176
• 2,6-dibromo-N-methyl-pyridin-3-amine
• SY311933
• AC-907/25004523
• 84539-50-4

• MDL： MFCD00234176
• Inchi： 1S/C6H6Br2N2/c1-9-4-2-3-5(7)10-6(4)8/h2-3,9H,1H3
• InChI Key： GNZAMGYWQVVOSR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(N=1)Br)NC

Computed Properties

• Exact Mass: 265.88772g/mol
• Monoisotopic Mass: 263.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 24.9

Additional information on 2,6-dibromo-N-methylpyridin-3-amine

Professional Introduction to 2,6-dibromo-N-methylpyridin-3-amine (CAS No. 84539-50-4)

2,6-dibromo-N-methylpyridin-3-amine is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 84539-50-4, has garnered attention due to its potential applications in the development of novel pharmaceuticals and agrochemicals. The presence of bromine atoms at the 2 and 6 positions, combined with the amine and methyl substituents, makes it a versatile intermediate in synthetic chemistry.

The chemical structure of 2,6-dibromo-N-methylpyridin-3-amine consists of a pyridine core modified with bromine atoms and an N-methyl group at the 3-position. This arrangement imparts specific reactivity patterns that are exploited in various synthetic pathways. The bromine atoms, for instance, can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the N-methylpyridine moiety serves as a common pharmacophore in drug design, contributing to binding affinity and metabolic stability.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. 2,6-dibromo-N-methylpyridin-3-amine has emerged as a valuable building block in this context. Studies have demonstrated its utility in synthesizing derivatives with potential antimicrobial, antiviral, and anticancer properties. The brominated pyridine scaffold allows for further functionalization, enabling researchers to tailor the compound’s properties for specific applications.

One of the most compelling aspects of 2,6-dibromo-N-methylpyridin-3-amine is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the pyridine core with bromine and methyl groups, researchers can create molecules that selectively inhibit aberrant kinase activity. Preliminary studies have shown that derivatives of this compound exhibit promising inhibitory effects on certain kinases, making them attractive candidates for further development.

The synthesis of 2,6-dibromo-N-methylpyridin-3-amine involves multi-step organic transformations that highlight its synthetic versatility. Common methods include bromination of pyridine precursors followed by N-methylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

The pharmacological profile of compounds derived from 2,6-dibromo-N-methylpyridin-3-amine is another area of active investigation. Researchers are exploring how different substituents affect the compound’s biological activity and pharmacokinetic properties. For instance, modifications at the 3-position can influence solubility and metabolic clearance rates, which are critical factors in drug development. Computational modeling techniques are increasingly being employed to predict these properties before experimental validation.

The agrochemical industry has also recognized the potential of brominated pyridines like 2,6-dibromo-N-methylpyridin-3-amine. These compounds can serve as intermediates in synthesizing herbicides and pesticides that offer improved efficacy and environmental safety. The ability to fine-tune their chemical structure allows for the development of products that target specific pests while minimizing ecological impact.

In conclusion, 2,6-dibromo-N-methylpyridin-3-amine (CAS No. 84539-50-4) represents a fascinating compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new derivatives and applications, this compound is poised to play an increasingly important role in addressing global health challenges.